Cas no 107821-32-9 (2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene)

• Product Name: 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene
• CAS No: 107821-32-9
• MF: C₁₄H₁₂F₂
• MW: 218.241890907288
• CID: 6239303
• PubChem ID: 23542797
• Update Time: 2025-05-24

2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene
• SCHEMBL12377626
• EN300-701864
• 107821-32-9
• 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene

• Inchi： 1S/C14H12F2/c1-9-3-5-11(7-13(9)15)12-6-4-10(2)14(16)8-12/h3-8H,1-2H3
• InChI Key： IYMRUCWHSKSPEM-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 218.09070671g/mol
• Monoisotopic Mass: 218.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene

Introduction to 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene (CAS No. 107821-32-9)

2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene, identified by its CAS number 107821-32-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural motifs that include fluoro and methyl substituents at specific positions on the benzene ring. The presence of these fluorine atoms and the methyl group introduces distinct electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The structural configuration of 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene is highly reminiscent of many pharmacologically active agents that have been successfully developed over the years. The fluoro substituents, in particular, are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. These attributes have made fluorinated aromatic compounds indispensable in the quest for next-generation therapeutics.

In recent years, there has been a surge in research focused on the development of fluorinated biphenyl derivatives due to their promising applications in drug discovery. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene contributes to its unique pharmacological profile, making it a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. By leveraging its structural features, researchers can design derivatives with enhanced potency and selectivity. For instance, modifications at the fluoro or methyl positions could lead to compounds with improved solubility or reduced toxicity, thereby expanding its therapeutic applications.

The synthesis of 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The use of fluorinating agents and methylating reagents plays a crucial role in introducing the desired substituents into the aromatic core.

Recent advancements in computational chemistry have also facilitated the study of 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene by enabling virtual screening and molecular modeling. These techniques allow researchers to predict binding interactions with biological targets and optimize lead structures before conducting costly wet-lab experiments. Such computational approaches are particularly valuable in drug discovery pipelines where rapid identification of promising candidates is essential.

The pharmacological evaluation of 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene has revealed several interesting findings. Preclinical studies suggest that this compound exhibits moderate activity against certain cancer cell lines, likely due to its ability to interfere with key signaling pathways involved in tumor growth and progression. Additionally, preliminary data indicate potential benefits in modulating inflammatory responses, which could make it relevant for treating chronic inflammatory diseases.

Another area of interest is the antimicrobial potential of this compound. Fluorinated aromatic derivatives are known to possess broad-spectrum antimicrobial properties, and 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene is no exception. Its structural features may contribute to its ability to disrupt bacterial cell membranes or inhibit essential enzymatic processes, offering a novel strategy for combating drug-resistant pathogens.

The development of new synthetic routes for 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene is an ongoing effort within the research community. Innovations in green chemistry principles are being explored to make the synthesis more sustainable and environmentally friendly. For example, catalytic methods that minimize waste or use renewable resources are being prioritized to align with global sustainability goals.

Future directions for research on 2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene include exploring its role in combination therapies and investigating its mechanism of action at a molecular level. By understanding how this compound interacts with biological targets, researchers can fine-tune its properties to maximize therapeutic efficacy while minimizing side effects.

In conclusion,2-Fluoro-4-(3-fluoro-4-methylphenyl)-1-methylbenzene (CAS No. 107821-32-9) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with emerging research findings, position it as a valuable asset in the quest for innovative treatments across multiple disease areas. Continued investigation into its synthesis, pharmacology, and potential applications will undoubtedly contribute significantly to advancements in medicinal chemistry.